Mixed nitrosyl/phosphinidene and nitrene/phosphinidene clusters of ruthenium†

Chemical Communications Pub Date: 2002-01-31 DOI: 10.1039/B110927H

Abstract

Reaction of the aminophosphinidene complex [Ru5(CO)154-PNPri2)] 1 with [PPN][NO2] (PPN = Ph3P[double bond, length as m-dash]N[double bond, length as m-dash]PPh3) led to the mixed nitrosyl/phosphinidene cluster complex [PPN][Ru5(CO)13(μ-NO)(μ4-PNPri2)] 2 which is transformed into the novel nitrene/phosphinidene cluster [Ru5(CO)10(μ-CO)23-CO)(μ4-NH)(μ3-PNPri2)] 3via treatment with triflic acid.

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